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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)glutaric Acid-d4

CAS No.: 1189874-68-7

Cat. No.: B563575

Get Quote

An In-depth Technical Guide on the Chemical Structure and Application of 3-(4-
Chlorophenyl)glutaric Acid-d4

Executive Summary: This guide provides a comprehensive technical overview of 3-(4-
Chlorophenyl)glutaric Acid-d4, a stable isotope-labeled derivative of a known impurity and

synthetic intermediate of the drug Baclofen.[1][2] The document details the compound's precise

chemical structure, with a focus on the position and significance of the deuterium labeling. It

explores the rationale behind its design, methods for its analytical characterization, and its

principal application as an internal standard in quantitative bioanalysis by mass spectrometry.

This guide is intended for researchers, analytical scientists, and drug development

professionals who require a robust understanding of this compound for developing and

validating bioanalytical methods.

Introduction to 3-(4-Chlorophenyl)glutaric Acid-d4
3-(4-Chlorophenyl)glutaric acid is recognized primarily as a key intermediate in the synthesis of

Baclofen, a gamma-aminobutyric acid (GABA) agonist used as a muscle relaxant.[1][3] Its

deuterated isotopologue, 3-(4-Chlorophenyl)glutaric Acid-d4, has been developed
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specifically for use in analytical chemistry. The incorporation of stable isotopes, such as

deuterium (²H), into a molecule creates a compound that is chemically almost identical to its

unlabeled counterpart but possesses a distinct, higher molecular weight.

This mass difference is the cornerstone of its utility as an internal standard (IS) in quantitative

mass spectrometry (MS). In complex biological matrices like plasma or urine, analytical signals

can be highly variable due to sample loss during extraction or matrix-induced ion suppression.

[4] By adding a known quantity of the stable isotope-labeled (SIL) internal standard to every

sample, these variations can be normalized. The SIL-IS co-elutes with the target analyte and

experiences similar analytical variations, allowing the ratio of their signals to be used for

precise and accurate quantification.[4][5]

Chemical Identity and Physicochemical Properties
The fundamental characteristics of 3-(4-Chlorophenyl)glutaric Acid-d4 are defined by its

molecular structure, which includes four deuterium atoms on the phenyl ring. This specific

placement is a deliberate choice to ensure isotopic stability. A comparison with its non-labeled

analogue is presented in Table 1.

Table 1: Physicochemical Properties of 3-(4-Chlorophenyl)glutaric Acid and its d4-Isotopologue
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Property
3-(4-
Chlorophenyl)gluta
ric Acid

3-(4-
Chlorophenyl)gluta
ric Acid-d4

Reference(s)

CAS Number 35271-74-0 1189874-68-7 [6][7]

Molecular Formula C₁₁H₁₁ClO₄ C₁₁H₇D₄ClO₄ [7][8]

Molecular Weight 242.66 g/mol 246.68 g/mol [7][8]

IUPAC Name

3-(4-

chlorophenyl)pentane

dioic acid

3-(4-chlorophenyl-

2,3,5,6-

d4)pentanedioic acid

[7][9]

Synonyms

β-(p-

Chlorophenyl)glutaric

Acid

3-(4-Chlorophenyl-

d4)pentanedioic Acid
[2][7]

Appearance
White to yellow-brown

solid
Light-Yellow Solid [6][7][10]

Solubility
Soluble in DMSO,

slightly in methanol

Not explicitly stated,

but expected to be

similar to the non-

labeled form.

[6]

Storage Ambient 2-8°C Refrigerator [7]

Molecular Structure
The structure of 3-(4-Chlorophenyl)glutaric Acid-d4 is characterized by a glutaric acid

backbone substituted at the third carbon with a 4-chlorophenyl group. The "-d4" designation

signifies that the four available hydrogen atoms on the aromatic (phenyl) ring have been

substituted with deuterium.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample
(e.g., Plasma, Urine)

Spike with Internal Standard
(3-(4-CPGA)-d4)

Extraction
(e.g., Protein Precipitation)

Chromatographic Separation
(LC)

Mass Spectrometric Detection
(MS/MS)

Peak Integration
(Analyte & IS)

Calculate Area Ratio
(Analyte / IS)

Quantification via
Calibration Curve
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Experimental Variability
(Extraction Loss, Ion Suppression)

Analyte Signal
(Affected by Variability)

Internal Standard Signal
(Affected Equally)

Ratio Calculation
(Analyte Signal / IS Signal)

Accurate & Precise
Quantification

Variability is
Normalized

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-(4-Chlorophenyl)glutaric Acid | LGC Standards [lgcstandards.com]

2. 3-(4-Chlorophenyl)Glutaric Acid | Drug Information, Uses, Side Effects, Pharma
intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

3. Page loading... [guidechem.com]

4. resolvemass.ca [resolvemass.ca]

5. lcms.cz [lcms.cz]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b563575/docs?utm_src=pdf-body-img#chemical-structure-of-3-4-chlorophenyl-glutaric-acid-d4
https://www.benchchem.com/product/b563575?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lgcstandards.com/FR/en/3-4-Chlorophenyl-glutaric-Acid/p/MM1235.01
https://www.pharmacompass.com/chemistry-chemical-name/3-4-chlorophenyl-glutaric-acid
https://www.pharmacompass.com/chemistry-chemical-name/3-4-chlorophenyl-glutaric-acid
https://www.guidechem.com/question/how-can-3-4-chlorophenyl-gluta-id149879.html
https://resolvemass.ca/deuterated-internal-standards/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/NACRW_2019_P_64_LCMS_8060_Deuterated_Analogues_as_IS_in_Cannabis_Matrices_2c150106e5/NACRW-2019_P-64_LCMS-8060_Deuterated-Analogues-as-IS-in-Cannabis-Matrices.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. haihangchem.com [haihangchem.com]

7. pharmaffiliates.com [pharmaffiliates.com]

8. GSRS [gsrs.ncats.nih.gov]

9. 3-(4-Chlorophenyl)glutaric acid [drugs.ncats.io]

10. 3-(4-Chlorophenyl)glutaric acid synthesis - chemicalbook [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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